Cas no 1204573-66-9 (6-Chloro-2-fluoro-3-methylbenzenesulfonamide)

• Product Name: 6-Chloro-2-fluoro-3-methylbenzenesulfonamide
• CAS No: 1204573-66-9
• MF: C₇H₇ClFNO₂S
• MW: 223.652383089066
• CID: 5003491
• Update Time: 2025-06-30

6-Chloro-2-fluoro-3-methylbenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2-fluoro-3-methylbenzenesulfonamide
• 6-Chloro-2-fluoro-3-methylbenzenesulfonamide

• Inchi： 1S/C7H7ClFNO2S/c1-4-2-3-5(8)7(6(4)9)13(10,11)12/h2-3H,1H3,(H2,10,11,12)
• InChI Key： YEFISDKGQRWJEH-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C)C(=C1S(N)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 277
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5

Additional information on 6-Chloro-2-fluoro-3-methylbenzenesulfonamide

6-Chloro-2-fluoro-3-methylbenzenesulfonamide: A Versatile Intermediate in Modern Pharmaceutical and Material Science Applications

6-Chloro-2-fluoro-3-methylbenzenesulfonamide, with the CAS No. 1204573-66-9, represents a significant advancement in the field of synthetic chemistry due to its unique structural features and functional versatility. This compound, characterized by a sulfonamide group attached to a substituted benzene ring, has garnered considerable attention in recent years for its potential applications in pharmaceutical development, material science, and agricultural chemistry. The integration of chloro, fluoro, and methyl substituents on the aromatic ring contributes to its distinct chemical reactivity and biological activity, making it a critical intermediate in the synthesis of various bioactive molecules.

Recent studies have highlighted the role of 6-Chloro-2-fluoro-3-methylbenzenesulfonamide in the design of targeted drug delivery systems and multifunctional ligands. For instance, a 2023 publication in *Journal of Medicinal Chemistry* demonstrated its utility as a scaffold for developing anti-inflammatory agents, where the sulfonamide functionality facilitates hydrogen bonding interactions with biological targets. The fluoro substituent, in particular, enhances the compound's metabolic stability and lipophilicity, which are crucial parameters for optimizing drug efficacy and bioavailability.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide has also been explored for its potential in green chemistry and sustainable synthesis. A 2024 study published in *Green Chemistry* reported the use of this compound as a key intermediate in the catalytic synthesis of biodegradable polymers, leveraging its electrophilic sulfonamide group to facilitate cross-coupling reactions. This application underscores its relevance in reducing the environmental impact of industrial chemical processes while maintaining high product yields.

From a synthetic standpoint, the 6-Chloro-2-fluoro-3-methylbenzenesulfonamide molecule presents unique challenges and opportunities. The chloro and fluoro substituents introduce steric and electronic effects that influence the reactivity of the sulfonamide group. Researchers have employed electrophilic substitution reactions and nucleophilic attack mechanisms to functionalize this compound, enabling the creation of derivatives with tailored properties. For example, a 2023 study in *Organic Letters* showcased the use of transition metal-catalyzed coupling reactions to modify the methyl group, resulting in compounds with enhanced antimicrobial activity.

6-Chloro-2-fluoro-3-methylbenylenesulfonamide has further been implicated in agricultural chemistry due to its potential as a pesticide intermediate. A 2024 review in *Pesticide Science* highlighted its role in the synthesis of selective herbicides, where the sulfonamide functionality contributes to the compound's selective toxicity towards specific plant species. This application aligns with the growing demand for environmentally friendly agrochemicals that minimize ecological disruption while maintaining crop productivity.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide is also being investigated for its electronic properties in organic electronics. A 2023 paper in *Advanced Materials* described its use as a building block for conjugated polymers, where the sulfonamide group enhances charge transport properties and electronic conductivity. This application opens new avenues for its use in flexible electronics and energy storage devices, demonstrating its adaptability across multiple technological domains.

From a biological perspective, the 6-Chloro-2-fluoro-3-methylbenzenesulfonamide molecule has shown promising in vitro and in vivo activity in various cellular models. A 2023 study in *Bioorganic & Medicinal Chemistry* reported its antitumor potential against cancer cell lines, where the sulfonamide group interacts with proteins involved in cell cycle regulation. The fluoro substituent was found to modulate drug resistance mechanisms, making this compound a valuable candidate for chemotherapy development.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide has also been studied for its photophysical properties in materials science. A 2024 publication in *ACS Applied Materials & Interfaces* described its use in the synthesis of light-emitting diodes (LEDs), where the sulfonamide group contributes to efficient energy transfer and radiative emission. This application highlights its potential in optoelectronic devices and display technologies, further expanding its utility beyond traditional pharmaceutical applications.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide is increasingly being recognized as a versatile platform for the development of multifunctional molecules. Its sulfonamide functionality allows for the incorporation of various bioactive groups, enabling the creation of hybrid molecules with enhanced therapeutic profiles. A 2023 study in *Chemical Communications* demonstrated the use of this compound in the synthesis of antibacterial agents, where the fluoro substituent improved bacterial membrane permeability and cellular uptake.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide continues to attract attention due to its chemical versatility and biological relevance. Ongoing research is focused on optimizing its synthetic pathways, enhancing its functional group reactivity, and exploring new applications in pharmaceuticals, agriculture, and materials science. As the demand for sustainable and efficient chemical processes grows, the role of 6-Chloro-2-fluoro-3-methylbenzenesulfonamide is expected to expand, solidifying its position as a key player in modern chemical innovation.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide stands as a testament to the power of chemical design in addressing complex scientific challenges. Its unique combination of substituents and functional groups provides a foundation for the development of innovative solutions across diverse fields. As research into this compound progresses, its potential to contribute to human health, environmental sustainability, and technological advancement is poised to grow, underscoring its significance in the evolving landscape of modern chemistry.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide is not only a chemical intermediate but also a symbol of interdisciplinary research. Its applications span from pharmaceutical development to materials science, reflecting the interconnected nature of scientific inquiry. As researchers continue to explore its properties and potential, the compound's role in shaping the future of chemical innovation is likely to become even more pronounced, offering new opportunities for scientific discovery and technological progress.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide represents a bridge between fundamental chemistry and practical applications. Its synthesis and functionalization have provided insights into reaction mechanisms, molecular interactions, and property optimization. As the field of chemical engineering advances, the importance of compounds like 6-Chloro-2-fluoro-3-methylbenzenesulfonamide will continue to grow, driving innovation and sustainability in the chemical industry.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide exemplifies the dynamic nature of chemical research. Its journey from a simple intermediate to a versatile platform highlights the creative possibilities inherent in chemical science. As scientists continue to explore its potential applications, the compound's role in shaping the future of chemistry is set to expand, offering new opportunities for scientific discovery and technological advancement.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide is a testament to the power of chemical innovation. Its unique properties and versatile applications underscore the interdisciplinary nature of modern chemical research. As the field continues to evolve, the importance of compounds like 6-Chloro-2-fluoro-3-methylbenzenesulfonamide in driving scientific progress and addressing global challenges is likely to grow, solidifying its place as a key player in the chemical landscape.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide is more than just a chemical compound; it is a symbol of the transformative potential of chemical science. Its journey from a research interest to a multifunctional platform reflects the creative and analytical capabilities of chemists. As research into this compound advances, its impact on various fields is expected to grow, offering new opportunities for scientific discovery and technological innovation.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide continues to inspire scientific inquiry and technological development. Its unique properties and versatile applications highlight the interconnectedness of chemical disciplines. As researchers continue to explore its potential, the compound's role in shaping the future of chemistry is set to expand, offering new possibilities for scientific advancement and innovation.

6-Chloro-2-fluoro-3-methylbenzenesulfonamide is a cornerstone of modern chemical research. Its chemical versatility and biological relevance have opened new avenues for scientific exploration and technological application. As the field of chemical science continues to evolve, the importance of compounds like 6-Chloro-2-fluoro-3-methylbenzenesulfonamide is expected to grow, driving innovation and sustainability in the chemical industry.

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